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A Comparative Guide to the Industrial Use of
Nickel Citrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of using nickel citrate in various

industrial applications, with a focus on electroplating, catalysis, and agriculture. It offers a

comparison with alternative nickel salts, primarily nickel sulfate, supported by available

experimental data and detailed methodologies.

Executive Summary
Nickel citrate, a green crystalline solid, finds application in diverse industrial sectors.[1] In

electroplating, it is utilized as a source of nickel ions for creating protective and decorative

coatings.[2] Beyond plating, it serves as a catalyst in organic synthesis and as a micronutrient

supplement in agriculture.[1] While it offers specific advantages in certain processes, a

thorough evaluation of its costs and benefits against more conventional alternatives like nickel

sulfate is crucial for informed decision-making in industrial settings. This guide aims to provide

a clear, data-driven comparison to assist researchers and industry professionals in selecting

the appropriate nickel compound for their specific needs.
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The economic viability of an industrial process is heavily dependent on the cost of raw

materials. The following table provides an overview of the approximate costs for technical

grade nickel citrate and nickel sulfate. It is important to note that prices can fluctuate based on

market conditions, purity, and supplier.

Chemical
Compound

Form Price (per kg) Supplier/Source

Nickel Citrate Powder Powder

ngcontent-ng-

c4139270029=""

class="ng-star-

inserted">₹321 ($3.85

USD)

Chem Lab,

IndiaMART[3]

Nickel(II) Citrate

Hydrate, 98%

Crystals or Crystalline

Powder

~

307.90(𝑓𝑜𝑟100𝑔) − 307.90(for100g)−

921.48 (for 500g)

Thermo Scientific

Chemicals[4]

Nickel Sulfate

Hexahydrate
Powder/Crystals

₹360 - ₹550 ($4.32 -

$6.60 USD)

Various suppliers on

IndiaMART[2]

Nickel Sulphate

Hexahydrate
Powder/Crystals ~$169.95

Ingredient Depot (1

kg)[5]

Nickel Sulfate

(Europe)
N/A

~$3.20 (May 2025

projection)
Intratec.us[6]

Nickel Sulfate (China) N/A
~$3.44 (May 2025

projection)
Intratec.us[6]

Nickel Sulfate (United

States)
N/A

~$3.54 (May 2025

projection)
Intratec.us[6]

Key Takeaway: Based on the available data, technical grade nickel citrate appears to be

competitively priced and, in some cases, more affordable than technical grade nickel sulfate.

However, prices for high-purity grades of nickel citrate from specialized chemical suppliers are

significantly higher.
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Performance Comparison in Industrial Applications
The selection of a nickel salt is not solely based on price but also on its performance in the

intended application. This section compares the performance of nickel citrate and its

alternatives in key industrial sectors.

Electroplating
Nickel plating is a primary application for nickel salts, providing corrosion resistance, wear

resistance, and a decorative finish. The choice of nickel salt can significantly impact the

properties of the deposited layer and the efficiency of the plating process.
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Performance Metric Nickel Citrate Bath
Nickel Sulfate
(Watts) Bath

Key Observations

Deposit Hardness Generally higher Standard hardness

Nickel deposits from

citrate baths tend to

be harder than those

from traditional Watts

baths.

Deposit Structure
Fine, nanocrystalline,

globular surface

Coarser, pyramid-

shaped structures

Citrate baths produce

a finer and more

compact crystal

structure.

Cathodic Current

Efficiency

High (e.g., 91.7%

under optimized

conditions)

High

Both bath types can

achieve high current

efficiencies.

Plating Rate

Dependent on bath

composition and

operating parameters

Generally well-

established and

predictable

Plating rates for citrate

baths can be

comparable to Watts

baths but are highly

influenced by the

specific formulation.

Wastewater Treatment

More complex and

potentially costly due

to chelation

Standard precipitation

methods are effective

The chelating nature

of citrate can make

nickel removal from

wastewater more

challenging and

expensive.[7]

Experimental Protocol: Comparative Analysis of Nickel Electroplating Baths

This protocol outlines a method for the comparative evaluation of nickel electroplating baths

using nickel citrate and nickel sulfate.

Objective: To compare the performance of a nickel citrate-based electroplating bath with a

traditional nickel sulfate (Watts) bath in terms of deposit hardness, thickness (plating rate), and
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surface morphology.

Materials:

Anode: Nickel plate

Cathode: Steel panels (pre-cleaned and weighed)

Nickel Citrate Bath:

Nickel Sulfate (NiSO₄·6H₂O): 100 g/L

Trisodium Citrate (Na₃C₆H₅O₇): 25 g/L

Citric Acid (C₆H₈O₇): 20 g/L

Nickel Sulfate (Watts) Bath:

Nickel Sulfate (NiSO₄·6H₂O): 240-300 g/L

Nickel Chloride (NiCl₂·6H₂O): 45-50 g/L

Boric Acid (H₃BO₃): 30-40 g/L

Equipment:

DC power supply

Plating tank

Heater and thermostat

Magnetic stirrer

pH meter

Microhardness tester

Scanning Electron Microscope (SEM)
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Calibrated thickness gauge

Procedure:

Bath Preparation: Prepare both the nickel citrate and nickel sulfate baths according to the

formulations above. Adjust the pH of the citrate bath to 5.0 and the Watts bath to 4.0.

Maintain the temperature of both baths at 50°C.

Electroplating:

Immerse a pre-weighed steel cathode and the nickel anode into the plating bath.

Apply a constant current density of 2 A/dm² for a predetermined time (e.g., 30 minutes).

Gently agitate the solution throughout the plating process.

Post-Plating Analysis:

After plating, rinse the cathode with deionized water, dry it, and re-weigh it to determine

the mass of the nickel deposit.

Calculate the plating rate (thickness) based on the mass of the deposit, the surface area

of the cathode, and the density of nickel.

Measure the microhardness of the nickel deposit at multiple points using a microhardness

tester.

Examine the surface morphology and crystal structure of the deposit using SEM.

Workflow for Comparative Electroplating Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. dir.indiamart.com [dir.indiamart.com]

3. indiamart.com [indiamart.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1596564?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596564?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/30633
https://dir.indiamart.com/impcat/nickel-sulfate.html
https://www.indiamart.com/proddetail/nickel-citrate-powder-2854433004430.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Nickel(II) citrate hydrate, 98% | Fisher Scientific [fishersci.ca]

5. ingredientdepot.com [ingredientdepot.com]

6. intratec.us [intratec.us]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [cost-benefit analysis of using nickel citrate in industrial
applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596564#cost-benefit-analysis-of-using-nickel-
citrate-in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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